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Compound of Interest

Compound Name: NBQX disodium

CAS No.: 118876-58-7; 479347-86-9

Cat. No.: B2705221

Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of NBQX disodium, a potent and selective AMPA/kainate

receptor antagonist. Adherence to these procedures is essential for ensuring the safety of all

laboratory personnel.

NBQX disodium is a valuable tool in neuroscience research, recognized for its neuroprotective

and anticonvulsant activities.[1][2][3][4][5] However, its potent biological effects necessitate

careful handling to prevent accidental exposure. Safety data sheets (SDS) for NBQX disodium
present some conflicting information regarding its hazard classification. While some sources do

not classify it as hazardous under the Globally Harmonized System (GHS)[6], others identify it

as a skin irritant (Category 2), a serious eye irritant (Category 2A), and a potential cause of

respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[7][8]

Therefore, a conservative approach to safety is mandatory.

This guide consolidates best practices and regulatory recommendations to provide a clear,

step-by-step framework for the safe use of NBQX disodium in a research setting.

I. Personal Protective Equipment (PPE)
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The primary line of defense against chemical exposure is the consistent and correct use of

appropriate PPE. Given the potential for skin, eye, and respiratory irritation, the following PPE

is mandatory when handling NBQX disodium in its solid form or in solution.

PPE Component Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves.

To prevent skin contact and

irritation.[7][8]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.[7][8]

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection N95 dust mask or equivalent.

To prevent inhalation of the

powdered form, which may

cause respiratory irritation.[7]

[8]

Required Personal Protective Equipment

Nitrile Gloves

Handling NBQX Disodium

Safety Glasses/Goggles

Lab Coat

N95 Dust Mask

Researcher

Wear

Wear

Wear

Wear
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Caption: Mandatory PPE for handling NBQX disodium.

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling NBQX disodium minimizes the risk of exposure and

ensures the integrity of the compound.

A. Preparation and Weighing (for solid form)

Designated Area: Conduct all weighing and initial dilutions in a designated area, such as a

chemical fume hood or a balance enclosure, to contain any airborne particles.

Gather Materials: Before handling the compound, ensure all necessary PPE is worn and all

required equipment (e.g., spatulas, weigh boats, solvent, vortexer) is within easy reach to

avoid unnecessary movement.

Weighing: Carefully weigh the desired amount of NBQX disodium powder. Avoid creating

dust. Use a light touch and handle the container gently.

Dissolution: If preparing a stock solution, add the solvent to the solid in the weighing

container or transfer the solid to a new tube before adding the solvent. NBQX disodium salt

is water-soluble.[1][2] Cap the container securely before vortexing or sonicating to dissolve.

B. Use in Experiments

Solution Handling: When working with solutions of NBQX disodium, continue to wear all

prescribed PPE.

Avoid Aerosols: Do not create aerosols. When pipetting, dispense the liquid against the wall

of the receiving container.

Labeling: Clearly label all containers with the compound name, concentration, solvent, and

date of preparation.
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Caption: Step-by-step workflow for handling NBQX disodium.

III. Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.
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Exposure Type Immediate Action Follow-up

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing.[7][9][10]

If skin irritation occurs, seek

medical advice.[7]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, lifting the

upper and lower eyelids

occasionally. Remove contact

lenses if present and easy to

do.[7][10]

Seek immediate medical

attention from an

ophthalmologist.[7]

Inhalation
Move the individual to fresh air.

[7]

If breathing is difficult or

respiratory irritation occurs,

seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and have

them drink one or two glasses

of water.[7]

Seek immediate medical

attention.

Spill For a small spill of solid,

carefully sweep it up, avoiding

dust generation, and place it in

a sealed container for

disposal. For a small liquid

spill, absorb it with an inert

material (e.g., vermiculite,

sand) and place it in a sealed

container for disposal.

Ventilate the area and wash

the spill site after material

pickup is complete. For large

spills, evacuate the area and
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contact the institution's

environmental health and

safety office.

IV. Disposal Plan
Proper disposal of NBQX disodium and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All disposable materials that have come into contact with NBQX
disodium, including gloves, weigh boats, pipette tips, and contaminated lab paper, should

be collected in a designated, sealed waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Chemical Waste" and

should include the name "NBQX disodium."

Disposal: Dispose of the waste container through your institution's hazardous waste

management program. Do not dispose of NBQX disodium down the drain or in the regular

trash.[7]

By adhering to these safety protocols, researchers can confidently and safely utilize NBQX
disodium in their work, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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